N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide

• IUPAC Name: N-[3-[(4-acetylphenyl)carbamoylamino]phenyl]acetamide
• InChI: InChI=1S/C17H17N3O3/c1-11(21)13-6-8-14(9-7-13)19-17(23)20-16-5-3-4-15(10-16)18-12(2)22/h3-10H,1-2H3,(H,18,22)(H2,19,20,23)
• InChI Key: ZPSOZTMPLUSOJK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide, also known as NAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.
In materials science, this compound has been used as a building block for the synthesis of various polymers and materials with unique properties, such as high strength and thermal stability. In catalysis, this compound has been shown to exhibit excellent catalytic activity for various reactions, including the oxidation of alcohols and the reduction of nitroarenes.

Mechanism of Action

The mechanism of action of N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. This compound has been shown to selectively inhibit COX-2, which is involved in the inflammatory response, while sparing COX-1, which is involved in the maintenance of normal physiological functions.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and a long half-life, making it a promising candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide is its ease of synthesis and purification, which makes it readily available for use in lab experiments. It also exhibits good stability and solubility in various solvents, which makes it easy to work with. However, one of the limitations of this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research and development of N-[3-({[(4-acetylphenyl)amino]carbonyl}amino)phenyl]acetamide. One of the main directions is the further optimization of its pharmacological properties, including its potency, selectivity, and safety profile. Another direction is the development of new materials and polymers based on this compound, which could have a wide range of applications in various fields. Additionally, the development of new catalytic applications for this compound could lead to the discovery of new reactions and processes with important industrial applications.